Cas no 5947-21-7 (1,3-Dioxolane-4-methanol, 2-phenyl-, cis-)
5947-21-7 structure
Product Name:1,3-Dioxolane-4-methanol, 2-phenyl-, cis-
CAS No:5947-21-7
MF:C10H12O3
MW:180.200483322144
CID:338559
PubChem ID:71442929
Update Time:2025-04-19
1,3-Dioxolane-4-methanol, 2-phenyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-4-methanol, 2-phenyl-, cis-
- 5947-21-7
- [(2R,4S)-2-Phenyl-1,3-dioxolan-4-yl]methanol
- DTXSID80851779
-
- Inchi: 1S/C10H12O3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2/t9-,10+/m0/s1
- InChI Key: AUDDNHGBAJNKEH-VHSXEESVSA-N
- SMILES: O1[C@H](C2C=CC=CC=2)OC[C@@H]1CO
Computed Properties
- Exact Mass: 180.07866
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1,3-Dioxolane-4-methanol, 2-phenyl-, cis- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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